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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilept (GZR-123), a tripeptoid analog of neurotensin, has emerged as a promising therapeutic
candidate with a unique pharmacological profile. It exhibits both antipsychotic and nootropic
(memory-enhancing) properties. Preclinical studies in rodent models have demonstrated its
efficacy in improving cognitive function and mitigating induced memory deficits. These
characteristics suggest its potential for treating neuropsychiatric disorders such as
schizophrenia and Alzheimer's disease, where cognitive impairment is a significant comorbidity.

This document provides detailed application notes and protocols for the administration of
Dilept in common rodent models used for assessing cognitive function. The information is
intended to guide researchers in designing and executing experiments to evaluate the efficacy
and mechanism of action of Dilept and similar compounds.

Data Presentation: Dilept Dosage and
Administration

The following tables summarize the reported dosages and administration routes for Dilept in
various rodent models. It is crucial to note that the optimal dose and route may vary depending
on the specific experimental design, rodent strain, and desired therapeutic effect.
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Parameter Details Reference
Dilept (N-caproyl-L-prolyl-L-
Drug Name .
tyrosine methyl ester)
Molecular Formula C21H30N205
Neurotensin receptor agonist;
Facilitates glutamatergic
Mechanism of Action (NMDA) and cholinergic
(muscarinic and nicotinic)
neurotransmission.
Table 1: Dilept Dosage in Rodent Models
_ . Dosage Range Route of Observed
Animal Model Species o )
(mg/kg) Administration Effects
Intraperitoneal Antipsychotic
General Efficacy ~ Rat/Mouse 0.4-40 (i.p.), Peroral and nootropic
(p.o.) effects
Improved
) ) acquisition and
Passive ) Intraperitoneal )
) Rat/Mouse 0.5-2.0(i.p.) ) retention of
Avoidance (i.p.) N
conditioned
reflex
. ) Prevention of
Scopolamine- ) Intraperitoneal
) Rat 1.0-4.0(.p.) ) memory
Induced Amnesia @i.p.) ) )
Impairment
Olfactory M 1.0 - 2.0 (daily, Intraperitoneal Improvement in
ouse
Bulbectomy i.p.) (i.p.) spatial memory

Experimental Protocols
Preparation of Dilept for In Vivo Administration

Objective: To prepare a sterile solution of Dilept suitable for intraperitoneal injection in rodents.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b12323279?utm_src=pdf-body
https://www.benchchem.com/product/b12323279?utm_src=pdf-body
https://www.benchchem.com/product/b12323279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials:

Dilept powder

Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (e.g., 27-30 gauge)

Protocol:

Calculate the required amount of Dilept based on the desired dose and the weight of the
animals to be treated.

» Weigh the Dilept powder accurately and place it in a sterile microcentrifuge tube.

o Add the appropriate volume of sterile saline or PBS to the tube to achieve the desired final
concentration.

e Vortex the tube until the Dilept is completely dissolved. Ensure the solution is clear and free
of particulates.

o Draw the solution into a sterile syringe with the appropriate needle for injection.

e The solution should be prepared fresh on the day of the experiment and kept on ice until
administration.

Passive Avoidance Conditioned Reflex (PACR) Test

Objective: To assess the effect of Dilept on learning and memaory.

Experimental Workflow:
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PACR Protocol

' Habituation i

24h 24h
Training Testing

Dilept Administration

Dilept (0.5-2.0 mg/kg, i.p.)
or Vehicle

30-60 min prior

Scopolamine Protocol

i k 30 min prior 30 min prior X .
Dilept (1.0-4.0 mg/kg, i.p.) Scopolamine (1 mg/kg, i.p.) 3 Behavioral Testing
or Vehicle P 9/g. 1p- (e.g., Morris Water Maze)
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Olfactory Bulbectomy Protocol

Olfactory Bulbectomy Recovery Period Chronic Dilept Treatment Behavioral Testing
or Sham Surgery (e.g., 14 days) (1.0-2.0 mg/kg/day, i.p.) (e.g., Spatial Memory)

Facilitates Facilitates

Glutamatergic Synapse Cholinergic Synapse

(NMDA Receptor '4‘ [ ]

Ca2+ Influx Second Messenger
Cascades

Long-Term Potentiation Enhanced Cognitive Function
(Learning & Memory)

<“—— ¢+“— <«-— <«—
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 To cite this document: BenchChem. [Dilept Dosage and Administration in Rodent Models:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12323279#dilept-dosage-for-rodent-models]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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